Cas no 27758-39-0 (Piperazine, 1-[bis(4-fluorophenyl)methyl]-, hydrochloride (1:2))
27758-39-0 structure
Product Name:Piperazine, 1-[bis(4-fluorophenyl)methyl]-, hydrochloride (1:2)
CAS No:27758-39-0
MF:C17H20Cl2F2N2
MW:361.256909370422
CID:1432683
PubChem ID:24820284
Update Time:2025-04-20
Piperazine, 1-[bis(4-fluorophenyl)methyl]-, hydrochloride (1:2) Chemical and Physical Properties
Names and Identifiers
-
- Piperazine, 1-[bis(4-fluorophenyl)methyl]-, hydrochloride (1:2)
- 1-[Bis(4-fluorophenyl)methyl]piperazine dihydrochloride
- piperazin<wbr>
- LogP
- 27758-39-0
- 1-[Bis(4-fluorophenyl)methyl]piperazine--hydrogen chloride (1/2)
- DTXSID20647471
-
- Inchi: 1S/C17H18F2N2.2ClH/c18-15-5-1-13(2-6-15)17(21-11-9-20-10-12-21)14-3-7-16(19)8-4-14;;/h1-8,17,20H,9-12H2;2*1H
- InChI Key: HXHSZOBIAZPATJ-UHFFFAOYSA-N
- SMILES: Cl.Cl.FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)N1CCNCC1
Computed Properties
- Exact Mass: 360.0974
- Monoisotopic Mass: 360.0971604g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 282
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- PSA: 15.27
Piperazine, 1-[bis(4-fluorophenyl)methyl]-, hydrochloride (1:2) Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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